Cas no 2034208-69-8 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane)
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane Chemical and Physical Properties
Names and Identifiers
-
- benzo[d][1,3]dioxol-5-yl(4-(tetrahydro-2H-thiopyran-4-yl)-1,4-diazepan-1-yl)methanone
- 1,3-benzodioxol-5-yl-[4-(thian-4-yl)-1,4-diazepan-1-yl]methanone
- 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane
-
- Inchi: 1S/C18H24N2O3S/c21-18(14-2-3-16-17(12-14)23-13-22-16)20-7-1-6-19(8-9-20)15-4-10-24-11-5-15/h2-3,12,15H,1,4-11,13H2
- InChI Key: CGXQIDQNIMRMIF-UHFFFAOYSA-N
- SMILES: S1CCC(CC1)N1CCN(C(C2=CC=C3C(=C2)OCO3)=O)CCC1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 444
- XLogP3: 2.6
- Topological Polar Surface Area: 67.3
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6556-5035-2μmol |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-5μmol |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-10μmol |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-20μmol |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-1mg |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-2mg |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-3mg |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-4mg |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-5mg |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6556-5035-10mg |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane |
2034208-69-8 | 10mg |
$79.0 | 2023-09-08 |
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane
Comprehensive Overview of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane (CAS No. 2034208-69-8)
1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane (CAS No. 2034208-69-8) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of diazepane derivatives, which are known for their versatility in drug design and development. Its molecular structure combines a benzodioxole moiety with a thian ring, offering a promising scaffold for modulating biological activity.
In recent years, the demand for novel heterocyclic compounds like 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane has surged, driven by advancements in targeted drug delivery and precision medicine. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given the presence of the diazepane core, which is often associated with neuroactive properties. This aligns with current trends in addressing neurodegenerative diseases and mental health disorders, topics frequently searched in scientific databases and AI-driven platforms.
The synthesis of CAS No. 2034208-69-8 involves multi-step organic reactions, including amide coupling and ring formation strategies. Its benzodioxole component is notable for its stability and bioavailability, while the thian ring contributes to its lipophilicity, a critical factor in blood-brain barrier penetration. These attributes make it a candidate for further exploration in drug discovery pipelines, especially for conditions like anxiety and epilepsy, which are high-priority areas in global health research.
From an industrial perspective, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane is also relevant to the growing field of green chemistry. Innovations in catalytic processes and solvent-free synthesis are being applied to produce such compounds more sustainably, addressing environmental concerns raised by regulatory bodies and the public. This intersection of pharmaceutical innovation and sustainability is a hot topic in both academic and commercial sectors, as reflected in search engine analytics.
Analytical characterization of this compound typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring high purity and structural verification. Such rigorous protocols are essential for compliance with Good Manufacturing Practices (GMP), a recurring theme in queries related to pharmaceutical quality control. Additionally, computational studies, including molecular docking and QSAR modeling, are increasingly used to predict its interactions with biological targets, a method gaining traction in AI-assisted drug design.
In summary, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional diversity position it as a valuable entity for addressing unmet medical needs while aligning with contemporary trends in sustainable science and digital health. As research progresses, this compound may emerge as a cornerstone in the next generation of therapeutic agents, fulfilling both scientific and societal demands.
2034208-69-8 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-(thian-4-yl)-1,4-diazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)